Cas no 1065073-89-3 (3-Fluoro-2-methyl-5-(trifluoromethyl)aniline)

• Product Name: 3-Fluoro-2-methyl-5-(trifluoromethyl)aniline
• CAS No: 1065073-89-3
• MF: C₈H₇F₄N
• MW: 193.141495943069
• MDL: MFCD11053832
• CID: 856542
• PubChem ID: 46738943
• Update Time: 2025-04-19

3-Fluoro-2-methyl-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-methyl-5-(trifluoromethyl)aniline
• ACMC-2098jz
• AG-D-20929
• AK-91084
• ANW-15357
• CTK4A4555
• KB-31737
• 3-Fluoro-2-methyl-5-(trifluoromethyl)benzenamine
• 1065073-89-3
• AKOS006308139
• MFCD11053832
• DTXSID40674587
• G81335

• MDL： MFCD11053832
• Inchi： 1S/C8H7F4N/c1-4-6(9)2-5(3-7(4)13)8(10,11)12/h2-3H,13H2,1H3
• InChI Key： JYRUHDAZCPLTPT-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=CC(=C1C)N

Computed Properties

• Exact Mass: 193.05100
• Monoisotopic Mass: 193.05146188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.325±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 205.5±40.0 ºC (760 Torr),
• Flash Point: 95.6±17.8 ºC,
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 26.02000
• LogP: 3.31630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes